Cas no 69413-05-4 (1H-Pyrazole, 1-(chloroacetyl)-3-methyl-)

• Product Name: 1H-Pyrazole, 1-(chloroacetyl)-3-methyl-
• CAS No: 69413-05-4
• MF: C₆H₇ClN₂O
• MW: 158.58558011055
• CID: 391817
• PubChem ID: 45080723
• Update Time: 2025-04-19

1H-Pyrazole, 1-(chloroacetyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1-(chloroacetyl)-3-methyl-
• 1H-Pyrazole, 1-(chloroacetyl)-3-methyl- (9CI)
• 2-chloro-1-(3-methylpyrazol-1-yl)ethanone
• 2-Chloro-1-(3-methyl-1H-pyrazol-1-yl)ethanone
• 69413-05-4
• AKOS006388229
• DTXSID30664078
• 2-Chloro-1-(3-methyl-1H-pyrazol-1-yl)ethan-1-one

• Inchi： 1S/C6H7ClN2O/c1-5-2-3-9(8-5)6(10)4-7/h2-3H,4H2,1H3
• InChI Key： XEXXDJBIVPKAJM-UHFFFAOYSA-N
• SMILES： ClCC(N1C=CC(C)=N1)=O

Computed Properties

• Exact Mass: 158.02481
• Monoisotopic Mass: 158.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9A^2
• XLogP3: 1.1

Experimental Properties

• PSA: 34.89